2-[4-(2-bromobenzoyl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine

• IUPAC Name: (2-bromophenyl)-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22BrN5O/c1-3-20-16-12-13(2)21-18(22-16)24-10-8-23(9-11-24)17(25)14-6-4-5-7-15(14)19/h4-7,12H,3,8-11H2,1-2H3,(H,20,21,22)
• InChI Key: QOFQSGCDNVUMRL-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C18H22BrN5O
• Molecular Weight: 404.3 g/mol

Description

The compound “2-[4-(2-bromobenzoyl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a piperazine ring, which is a common structural motif in many pharmaceuticals and is known for its ability to positively modulate the pharmacokinetic properties of a drug substance.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrimidine ring, the formation of the piperazine ring, and the attachment of these rings to the rest of the molecule. The exact synthesis process would depend on the specific reactions used and the order in which they are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The pyrimidine ring, for example, might undergo reactions such as substitution or addition. The piperazine ring might undergo reactions such as alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by factors such as its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a pharmaceutical, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound could include further studies to determine its properties and potential applications, as well as the development of methods for its synthesis and purification.